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A Technical Guide for Researchers and Weed Management Professionals

This guide provides a comprehensive comparison of the efficacy of two prominent Group 15

herbicides, Dimethenamid-p and S-metolachlor, for the control of waterhemp (Amaranthus

tuberculatus), a problematic weed in many agricultural systems. This document synthesizes

data from multiple research studies to offer an objective analysis of their performance,

supported by experimental data and detailed methodologies.

Introduction
Waterhemp is a dioecious summer annual broadleaf weed known for its rapid growth, prolific

seed production, and propensity to evolve resistance to multiple herbicide modes of action.[1]

[2] Effective management of waterhemp often relies on a multi-tactic approach, including the

use of pre-emergence residual herbicides. Dimethenamid-p and S-metolachlor are both

chloroacetamide herbicides belonging to the Herbicide Resistance Action Committee (HRAC)

Group 15.[3][4] They function as very long-chain fatty acid (VLCFA) synthesis inhibitors,

disrupting cell division and elongation in emerging weed seedlings.[3] This guide focuses on

the comparative performance of these two active ingredients in controlling waterhemp.
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Both Dimethenamid-p and S-metolachlor share the same primary mode of action. They are

absorbed by the shoots and roots of germinating weeds and inhibit the VLCFA elongase

enzyme complex. This inhibition prevents the formation of VLCFAs, which are crucial

components of cell membranes, cuticular waxes, and lipids. The disruption of VLCFA synthesis

ultimately leads to a cessation of cell division and growth, preventing the weed from emerging

from the soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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